Cas no 110682-10-5 (Benzo[a]pyren-3-ol,6-nitro-, 3-acetate)

• Product Name: Benzo[a]pyren-3-ol,6-nitro-, 3-acetate
• CAS No: 110682-10-5
• MF: C₂₂H₁₃NO₄
• MW: 355.342925786972
• CID: 146489
• PubChem ID: 135721
• Update Time: 2025-04-19

Benzo[a]pyren-3-ol,6-nitro-, 3-acetate Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-3-ol,6-nitro-, 3-acetate
• (6-nitrobenzo[a]pyren-3-yl) acetate
• 6-Nitrobenzo(a)pyren-3-ol acetate (ester)
• Benzo(a)pyren-3-ol, 6-nitro-, acetate (ester)
• 110682-10-5
• DTXSID90149356

• Inchi： 1S/C22H13NO4/c1-12(24)27-19-11-7-13-6-8-15-14-4-2-3-5-16(14)22(23(25)26)18-10-9-17(19)20(13)21(15)18/h2-11H,1H3
• InChI Key： SSTFCCGOUPODSP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC2=CC=C3C4C=CC=CC=4C(=C4C=CC=1C2=C34)[N+](=O)[O-]

Computed Properties

• Exact Mass: 355.08449
• Monoisotopic Mass: 355.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.447
• Boiling Point: 580.9°C at 760 mmHg
• Flash Point: 250.8°C
• Refractive Index: 1.833
• PSA: 69.44
• LogP: 6.09390